Cas no 1171638-86-0 (Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone)

• Product Name: Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone
• CAS No: 1171638-86-0
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5059325
• Update Time: 2025-07-24

Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone
• Piperidin-1-yl-(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)-methanone

• Inchi： 1S/C12H18N4O/c17-12(16-6-2-1-3-7-16)11-9-8-13-5-4-10(9)14-15-11/h13H,1-8H2,(H,14,15)
• InChI Key： XQHGOEGQKGTRKV-UHFFFAOYSA-N
• SMILES： O=C(C1C2CNCCC=2NN=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• XLogP3: 0.3
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone

Recent Advances in the Study of Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone (CAS: 1171638-86-0)

Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone (CAS: 1171638-86-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's unique structure, featuring a piperidine moiety fused with a pyrazolopyridine scaffold, makes it a promising candidate for modulating specific biological pathways. Recent literature indicates that researchers have successfully synthesized and characterized this compound using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have confirmed its high purity and stability, which are critical for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone exhibits potent inhibitory effects on certain enzymes involved in neurodegenerative diseases. For instance, it has shown promising activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. These findings suggest its potential as a lead compound for developing new MAO-B inhibitors with improved efficacy and safety profiles.

Additionally, recent research has explored the compound's anticancer properties. Studies have revealed that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways, such as the PI3K/AKT/mTOR cascade. This mechanism is particularly relevant for cancers that are resistant to conventional therapies, offering a new avenue for drug development. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetics and toxicity.

Another area of interest is the compound's potential application in treating inflammatory diseases. Early-stage research has indicated that it may modulate the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key players in chronic inflammatory conditions. These anti-inflammatory effects, combined with its neuroprotective and anticancer properties, position this compound as a versatile candidate for multifunctional drug development.

Despite these promising results, challenges remain in the clinical translation of Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Piperidin-1-yl(4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanone (CAS: 1171638-86-0) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its diverse biological activities, coupled with advances in synthetic chemistry and drug design, underscore its potential as a valuable tool in medicinal chemistry. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in relevant animal models and human studies.